Cas no 1282029-86-0 (1-Tosyl-1,2,3,4-tetrahydroquinolin-7-ol)

• Product Name: 1-Tosyl-1,2,3,4-tetrahydroquinolin-7-ol
• CAS No: 1282029-86-0
• MF: C₁₆H₁₇NO₃S
• MW: 303.376083135605
• CID: 1095065
• PubChem ID: 73554676
• Update Time: 2025-04-20

1-Tosyl-1,2,3,4-tetrahydroquinolin-7-ol Chemical and Physical Properties

Names and Identifiers

• 1-Tosyl-1,2,3,4-tetrahydroquinolin-7-ol
• 1-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-ol
• 1282029-86-0

• Inchi： 1S/C16H17NO3S/c1-12-4-8-15(9-5-12)21(19,20)17-10-2-3-13-6-7-14(18)11-16(13)17/h4-9,11,18H,2-3,10H2,1H3
• InChI Key： OOZIMCHFINASKU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C2C=C(C=CC=2CCC1)O)(=O)=O

Computed Properties

• Exact Mass: 303.09291458g/mol
• Monoisotopic Mass: 303.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66Ų